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Compound of Interest

Compound Name: 2-Hydroxyisobutyric acid-d6

Cat. No.: B1599618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures

for 2-Hydroxyisobutyric acid-d6. It is intended to serve as a technical resource for laboratory

personnel and professionals in the field of drug development. The information is compiled from

various supplier safety data sheets and chemical databases.

Compound Identification and Properties
2-Hydroxyisobutyric acid-d6 is the deuterated form of 2-Hydroxyisobutyric acid, commonly

used as an internal standard in quantitative analysis by GC- or LC-MS.[1][2] While specific

safety data for the deuterated compound is limited, the safety profile is expected to be

analogous to its non-deuterated counterpart due to the similarity in their chemical structures.

Table 1: Chemical and Physical Properties
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Property
2-Hydroxyisobutyric acid-
d6

2-Hydroxyisobutyric acid

Synonyms
Acetonic acid-d6, 2-HIBA-d6,

2-Methyllactic acid-d6[1]

alpha-Hydroxyisobutyric acid,

2-Hydroxy-2-methylpropionic

acid, 2-Methyllactic acid[3]

CAS Number 40662-45-1[1] 594-61-6[3]

Molecular Formula C4H2D6O3[1] C4H8O3[3]

Formula Weight 110.1 g/mol [1] 104.10 g/mol [4]

Appearance Solid[1]
Off-white solid, crystalline

powder[3][5]

Purity
≥99% deuterated forms (d1-

d6)[1]
>95%[6]

Melting Point Not available 77 - 81 °C[3][6]

Boiling Point Not available 84 °C @ 1.5 mmHg[3][7]

Vapor Pressure Not available 0.00875 mmHg @ 25 °C[3][7]

Solubility

DMSO: ≥10 mg/ml, Ethanol: 1-

10 mg/ml, PBS (pH 7.2): 1-10

mg/ml[1]

Information not readily

available

Stability Stable for ≥ 4 years[1]
Stable under normal

conditions[5]

Hazard Identification and Safety Precautions
Based on the data for 2-Hydroxyisobutyric acid, the deuterated analogue should be handled as

a hazardous substance. The primary hazards are skin, eye, and respiratory irritation.[3][6][8]

Table 2: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements

H315: Causes skin irritation.[6][8][9] H318:

Causes serious eye damage.[6][8][9] H335: May

cause respiratory irritation.[6][8][9]

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[6][8][9] P264:

Wash skin thoroughly after handling.[6][8][9]

P271: Use only outdoors or in a well-ventilated

area.[6][8][9] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[6][8][9] Response: P302 + P352: IF

ON SKIN: Wash with plenty of water.[6][8][9]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[6]

[8][9] P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6] P310: Immediately call a

POISON CENTER or doctor.[6] P317: Get

medical help.[8] P332 + P317: If skin irritation

occurs: Get medical help.[8] P362 + P364: Take

off contaminated clothing and wash it before

reuse.[8][9] Storage: P403 + P233: Store in a

well-ventilated place. Keep container tightly

closed.[6][8] P405: Store locked up.[8][9]

Disposal: P501: Dispose of contents/container

to an approved waste disposal plant.[6][8][9]

Experimental Protocols and Handling
General Handling and Storage
Handling:

Handle in a well-ventilated place.[8]
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Wear suitable protective clothing, including gloves and eye/face protection.[8]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools.[8]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[5][8]

Keep in a dry, cool, and well-ventilated place.[8]

For 2-Hydroxyisobutyric Acid-d6, long-term storage at -20°C is recommended.[1]

Store away from incompatible materials such as strong oxidizing agents.[3][5]

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[8]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[8]

In Case of Eye Contact: Immediately rinse with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical attention.[6][8]

If Swallowed: Do NOT induce vomiting. Get medical attention.[5][6]

Spill and Exposure Control
In case of a spill, avoid dust formation.[8] Use personal protective equipment, including

chemical-impermeable gloves and ensure adequate ventilation.[8] Collect the spilled material

and place it in a suitable, closed container for disposal.[5]
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Visualized Workflows and Data Relationships
The following diagrams illustrate standard safety workflows and the logical structure of safety

data.
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Caption: General laboratory workflow for the safe handling of chemical reagents.
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Hazard Identification & Information Safe Handling & Response Regulatory & Other Information

Safety Data Sheet (SDS)

Hazard Identification Handling and Storage Stability and Reactivity

Composition Physical/Chemical
Properties Toxicological Information Exposure Controls/PPE First-Aid Measures Fire-Fighting Measures Accidental Release Disposal Considerations

Transport Information

Regulatory Information

Click to download full resolution via product page

Caption: Logical flow of information within a Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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